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Dimethoxyflavone for Laboratory Use

Authored by: A Senior Application Scientist
Foreword: In the landscape of drug discovery and natural product research, the integrity of

starting materials is paramount. Flavonoids, a diverse class of secondary plant metabolites, are

of significant interest for their wide-ranging biological activities. Among them, 5,4'-
Dimethoxyflavone (CAS No. 6697-63-8), a derivative of apigenin, presents a compelling

profile for investigation. This guide provides researchers, scientists, and drug development

professionals with a comprehensive overview of the commercial landscape for this compound,

focusing on sourcing, purity validation, and best practices for laboratory use. Our objective is to

equip researchers with the technical insights necessary to ensure the quality and reliability of

their experimental inputs, thereby fostering reproducible and robust scientific outcomes.

Introduction to 5,4'-Dimethoxyflavone
5,4'-Dimethoxyflavone is a flavonoid compound characterized by a C15 skeleton with two

methoxy groups strategically positioned on its flavone backbone. Its formal name is 5-methoxy-
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2-(4-methoxyphenyl)-4H-chromen-4-one. The presence and location of these methoxy groups

can significantly influence the molecule's pharmacokinetic and pharmacodynamic properties

compared to its hydroxylated parent compounds. This makes it a molecule of interest for

studying the effects of O-methylation on the biological activity of flavonoids, which can range

from anti-inflammatory to neuroprotective and anticancer effects.

The reliability of any research conducted with this compound is fundamentally tied to its purity.

The presence of isomers, residual solvents, or synthetic byproducts can lead to erroneous or

irreproducible results. Therefore, a thorough understanding of its commercial availability and

the methods to verify its quality is not just a procedural formality but a scientific necessity.

Commercial Sourcing and Availability
5,4'-Dimethoxyflavone is accessible through several major chemical suppliers that cater to

the research and development sector. It is typically supplied as a solid or powder, with

quantities ranging from milligrams to grams to meet diverse experimental needs.

When sourcing this compound, it is crucial to consider the supplier's reputation and the level of

analytical data they provide. While some suppliers offer the compound for early discovery

research with limited analytical data, others provide it as a certified reference material with a

comprehensive Certificate of Analysis (CoA).

Below is a comparative table of offerings from prominent suppliers. Note that pricing and

availability are subject to change and should be verified directly with the vendors.
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Supplier
Product/Catalo
g Number

Stated Purity
Available
Quantities

Form

Sigma-Aldrich CDS006898 AldrichCPR* 25 mg Solid[1]

Carl ROTH 2KYL.2 ≥95%

50 mg, 100 mg,

250 mg, 500 mg,

1 g

Solid[2]

Chem-Impex

(related 3',4'-

dimethoxyflavon

e)

≥ 98% (GC) Not specified

White to light

yellow crystalline

powder[3]

MedChem

Express
HY-N5011 99.86%

1 ml (10mM

solution)
Solution[4]

*Note: The AldrichCPR grade from Sigma-Aldrich is provided for early discovery research, and

the buyer assumes responsibility for confirming the product's identity and purity[1].

Purity Assessment and Analytical Characterization
Ensuring the purity of 5,4'-Dimethoxyflavone is a critical step before its use in any

experimental protocol. The stated purity from a supplier is a guideline, but independent

verification is often warranted, especially for sensitive biological assays. The primary methods

for this are chromatographic and spectroscopic techniques.

Key Analytical Techniques
High-Performance Liquid Chromatography (HPLC): This is the gold standard for assessing

the purity of non-volatile organic compounds. A reversed-phase HPLC method coupled with

a UV detector can effectively separate 5,4'-Dimethoxyflavone from its impurities. Purity is

determined by the area percentage of the main peak. A purity level of ≥95% is common for

research-grade chemicals[5].

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for

confirming the chemical structure of the compound. The observed chemical shifts and

coupling constants should match the expected values for 5,4'-Dimethoxyflavone. NMR can

also detect impurities if they are present in sufficient concentration (typically >1%).
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Mass Spectrometry (MS): MS is used to confirm the molecular weight of the compound

(C₁₇H₁₄O₄, MW: 282.29 g/mol )[1]. High-resolution mass spectrometry (HRMS) can provide

the exact mass, further confirming the elemental composition.

Gas Chromatography (GC): For related compounds, GC has been used to determine purity,

indicating its applicability for certain flavonoids[3].

Understanding the Certificate of Analysis (CoA)
A comprehensive CoA should include:

Supplier and product information.

CAS number (6697-63-8).

Molecular formula and weight.

Physical properties (e.g., appearance, melting point).

Purity data from HPLC or another quantitative method.

Spectroscopic data (¹H NMR, MS) confirming the structure.

Date of analysis and batch/lot number.

Potential Impurities
Impurities in commercially available 5,4'-Dimethoxyflavone can originate from the synthetic

route. Common synthetic strategies for flavones include the Allan-Robinson reaction, Baker-

Venkataraman rearrangement, or oxidative cyclization of chalcones[6]. Potential impurities

could include:

Starting materials: Unreacted substituted acetophenones or benzaldehydes.

Isomers: Other dimethoxyflavone isomers depending on the specificity of the synthetic route.

Related flavonoids: Partially methylated or hydroxylated analogs.
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Residual solvents: Solvents used during synthesis and purification (e.g., DMSO, methanol,

ethyl acetate).

Experimental Protocols for Quality Verification
The following protocols are provided as a guide for researchers to independently verify the

purity and identity of their 5,4'-Dimethoxyflavone sample.

Protocol: Purity Determination by HPLC-UV
This protocol outlines a standard reversed-phase HPLC method for assessing the purity of 5,4'-
Dimethoxyflavone.

Methodology:

Standard Preparation: Accurately weigh approximately 1 mg of 5,4'-Dimethoxyflavone and

dissolve it in 1 mL of a suitable solvent like methanol or acetonitrile to prepare a 1 mg/mL

stock solution. Further dilute as necessary.

Instrumentation:

HPLC System: A standard system with a binary pump, autosampler, and UV-Vis detector.

Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase: A gradient of (A) Water with 0.1% formic acid and (B) Acetonitrile with 0.1%

formic acid is common for flavonoid analysis[7].

Flow Rate: 1.0 mL/min.

Detection Wavelength: Flavones typically have strong absorbance maxima around 250-

370 nm. Monitor at a relevant wavelength, such as 264 nm[8].

Injection Volume: 10 µL.

Gradient Elution:

Start with a higher polarity mobile phase (e.g., 90% A, 10% B).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/product/b600368/docs?utm_src=pdf-body#commercial-availability-and-purity-of-5-4-dimethoxyflavone-for-lab-use
https://www.benchchem.com/product/b600368/docs?utm_src=pdf-body#commercial-availability-and-purity-of-5-4-dimethoxyflavone-for-lab-use
https://www.benchchem.com/product/b600368/docs?utm_src=pdf-body#commercial-availability-and-purity-of-5-4-dimethoxyflavone-for-lab-use
https://www.benchchem.com/product/b600368/docs?utm_src=pdf-body#commercial-availability-and-purity-of-5-4-dimethoxyflavone-for-lab-use
http://www.diva-portal.org/smash/get/diva2:1040830/FULLTEXT01.pdf
https://www.caymanchem.com/product/37361/5-7-dimethoxyflavone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600368?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Linearly increase the concentration of the organic solvent (B) over 20-30 minutes to elute

the compound and any less polar impurities.

Include a column wash and re-equilibration step.

Data Analysis:

Integrate the peaks in the resulting chromatogram.

Calculate the purity by dividing the area of the main peak by the total area of all peaks and

multiplying by 100.

Protocol: Structural Confirmation by ¹H NMR
This protocol describes the preparation of a sample for ¹H NMR analysis.

Methodology:

Sample Preparation: Dissolve 5-10 mg of 5,4'-Dimethoxyflavone in approximately 0.7 mL of

a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). The choice of solvent is important as it can

affect chemical shifts.

Instrumentation:

NMR Spectrometer: A 400 MHz or higher field spectrometer is recommended for good

resolution.

Data Acquisition:

Acquire a standard ¹H NMR spectrum.

The spectrum should be referenced to the residual solvent peak.

Data Interpretation:

Compare the obtained spectrum with literature data or a reference spectrum if available.

Key expected signals include aromatic protons and the characteristic singlets for the two

methoxy groups.
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Handling, Storage, and Safety
Proper handling and storage are essential to maintain the long-term stability and purity of 5,4'-
Dimethoxyflavone.

Storage: The compound should be stored in a tightly sealed container, protected from light,

and kept in a cool, dry place. For long-term storage, refrigeration at +2 to +8 °C is

recommended[2].

Safety: 5,4'-Dimethoxyflavone is classified as toxic if swallowed (H301)[1][2].

Hazard Class: Acute Toxicity 3 (Oral)[1].

Precautions: Do not inhale, touch, or swallow. Wear appropriate personal protective

equipment (PPE), including gloves, lab coat, and safety glasses. Handle in a well-

ventilated area or a fume hood. In case of accidental ingestion, call a poison control center

or doctor immediately[2].
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Caption: Workflow for sourcing and verifying 5,4'-Dimethoxyflavone.
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Chemical Structure and Key Characterization Data

5,4'-Dimethoxyflavone

Key Analytical Data

Formula: C₁₇H₁₄O₄

MW: 282.29 g/mol

CAS: 6697-63-8

Purity Check: HPLC
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Mass Check: MS

Click to download full resolution via product page

Caption: Structure and key analytical data for 5,4'-Dimethoxyflavone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/product/b600368/docs#commercial-availability-and-purity-of-5-4-dimethoxyflavone-for-lab-use
https://www.benchchem.com/product/b600368/docs#commercial-availability-and-purity-of-5-4-dimethoxyflavone-for-lab-use
https://www.benchchem.com/product/b600368/docs#commercial-availability-and-purity-of-5-4-dimethoxyflavone-for-lab-use
https://www.benchchem.com/product/b600368/docs#commercial-availability-and-purity-of-5-4-dimethoxyflavone-for-lab-use
https://www.benchchem.com/product/b600368?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600368?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

